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Compound of Interest

2,3-Difluoro-6-
Compound Name:
methoxybenzaldehyde

Cat. No.: B067421

. Get Quote

This guide provides immediate, essential safety protocols and logistical plans for handling 2,3-
Difluoro-6-methoxybenzaldehyde in a laboratory setting. The following procedures are
designed for researchers, scientists, and professionals in drug development to ensure safe
handling, storage, and disposal of this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for 2,3-Difluoro-6-methoxybenzaldehyde is presented
below.

Property Value

Molecular Formula CsHeF20:2

Molecular Weight 172.13 g/mol

Melting Point 55-57 °C[1]

Boiling Point 233 °C at 760 mmHg[1]
Flash Point 92.1 °C[1]

Density 1.289 g/cm3[1]

Storage Temperature

2-8 °C under inert gas (Nitrogen or Argon)[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

2,3-Difluoro-6-methoxybenzaldehyde is classified as a hazardous chemical that can cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3] Adherence to the
following PPE guidelines is mandatory.

PPE Category Specification

Chemical splash goggles meeting EN166 (EU)
_ or ANSI Z.87.1 standards. A face shield should
Eye and Face Protection ) )
be worn over goggles when there is a risk of

splashing or explosion.[4][5]

Chemical-resistant gloves (e.qg., Nitrile rubber).
Hand Protection Inspect gloves before each use and consult the

manufacturer's chemical resistance guide.[4]

A flame-resistant lab coat, fully buttoned, worn
Skin and Body Protection over long pants and closed-toe shoes.[4] Avoid

polyester or acrylic clothing.[4]

Use in a well-ventilated area or a chemical fume
_ _ hood. If ventilation is inadequate or dust is
Respiratory Protection . _
generated, a NIOSH-approved respirator is

required.[4][6]

Experimental Protocol: Safe Handling and Usage

Strict adherence to the following step-by-step protocol is crucial for minimizing exposure and
ensuring a safe laboratory environment.

1. Preparation and Engineering Controls:

e Ensure a calibrated chemical fume hood is operational.

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[7]

» Prepare all necessary equipment and reagents before handling the chemical.
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2. Donning Personal Protective Equipment (PPE):

e Put on the required PPE in the following order: lab coat, closed-toe shoes, long pants,
chemical-resistant gloves, and safety goggles. A face shield should be added if a splash
hazard exists.

3. Chemical Handling:

e Conduct all manipulations of 2,3-Difluoro-6-methoxybenzaldehyde within a certified
chemical fume hood.

e Avoid the formation of dust and aerosols.[2]

» Use compatible tools (e.g., spatulas, glassware) for transferring the chemical.

o Keep the container tightly closed when not in use.[2]

4. Post-Handling Procedures:

» Thoroughly wash hands and any exposed skin with soap and water after handling.[2]
e Clean the work area and any contaminated equipment.
 Remove PPE in a manner that avoids self-contamination.

Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.

 In case of eye contact: Immediately rinse cautiously with water for several minutes.[2][3]
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention.[2][3]

 In case of skin contact: Wash the affected area with plenty of soap and water.[2][3] If skin
irritation occurs, seek medical advice.[2] Remove contaminated clothing and wash it before
reuse.

« If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[2][3] If the person feels unwell, call a poison center or doctor.[2]

 If swallowed: Rinse the mouth with water.[8] Do not induce vomiting. Seek immediate
medical attention.
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Disposal Plan

All waste containing 2,3-Difluoro-6-methoxybenzaldehyde must be treated as hazardous

waste.

e Solid Waste: Collect any solid residue, contaminated lab supplies (e.g., gloves, weighing
paper), and empty containers in a designated, labeled hazardous waste container.

e Liquid Waste: Unused chemical or solutions should be collected in a separate, labeled
hazardous waste container. Do not pour down the drain.

o Disposal: All chemical waste must be disposed of through an approved waste disposal plant.
[2] Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Workflow for Safe Handling of 2,3-Difluoro-6-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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